Cas no 1803476-24-5 (4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1803476-24-5
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4910797
• Update Time: 2025-07-18

4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H6F3N3O2/c9-8(10,11)16-7-1-5(13)4(3-15)6(2-12)14-7/h1,15H,3H2,(H2,13,14)
• InChI Key： GFTLJNCTMIANEW-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(C#N)=N1)CO)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 1.4
• Topological Polar Surface Area: 92.2

Additional information on 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol

Introduction to 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1803476-24-5)

4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol, identified by its CAS number 1803476-24-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, cyano, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The presence of a trifluoromethoxy group at the 6-position of the pyridine ring is particularly noteworthy. Trifluoromethyl groups are well-documented for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In contrast, the cyano group at the 2-position introduces a polar electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. The amino group at the 4-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

The 3-methanol substituent adds another layer of complexity to this compound, offering a hydroxyl group that can participate in hydrogen bonding interactions or undergo further chemical modifications. These structural elements collectively make 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol a versatile scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and drug discovery methodologies have highlighted the importance of such multifunctional heterocycles in modern pharmaceutical research. The ability to predict and optimize the properties of compounds like 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol using molecular modeling techniques has accelerated the identification of promising drug candidates. For instance, studies have demonstrated that the trifluoromethoxy group can significantly improve the binding affinity of small molecules to protein targets, making it an attractive feature for designing next-generation drugs.

In addition to its structural complexity, 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol has shown potential in various preclinical studies. Researchers have explored its derivatives as intermediates in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of an amino group for covalent bonding and a methanol group for solubility enhancement makes this compound particularly suitable for such applications. Furthermore, the cyano group can be further functionalized into carboxylic acids or amides, expanding its utility in medicinal chemistry.

The pharmaceutical industry has increasingly recognized the value of fluorinated pyridines in drug development. Fluoro-substituted pyridines are known for their ability to improve pharmacological properties such as bioavailability, metabolic stability, and target specificity. For example, recent studies have reported on fluorinated pyridine derivatives that exhibit potent activity against bacterial infections by inhibiting essential bacterial enzymes. The structural motif present in 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol aligns well with these trends, suggesting its potential as a building block for novel antibiotics or antiviral agents.

Another area where this compound shows promise is in the development of central nervous system (CNS) drugs. Pyridine derivatives are frequently investigated for their potential as neuroactive compounds due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The specific substitution pattern in 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol may confer unique pharmacological effects that make it suitable for treating neurological disorders such as depression or epilepsy.

The synthetic pathways for preparing 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol also warrant discussion. Given its complex structure, multiple synthetic routes have been explored by chemists aiming to optimize yield and purity. One common approach involves multi-step organic transformations starting from commercially available pyridine precursors. These syntheses often require careful control of reaction conditions to ensure regioselectivity and minimize side products.

In conclusion, 4-amino-2-cyano-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1803476-24-5) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications in drug development. Its unique combination of functional groups positions it as a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies, compounds like this are expected to play an increasingly important role in future medical innovations.